Cas no 5280-07-9 (5,6,7,8-tetrafluoroquinoline)

• Product name: 5,6,7,8-tetrafluoroquinoline
• CAS No: 5280-07-9
• MF: C₉H₃NF₄
• MW: 201.12042
• CID: 1578932
• PubChem ID: 3014353

5,6,7,8-tetrafluoroquinoline Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrafluoroquinoline
• quinoline, 5,6,7,8-tetrafluoro-
• 5,6,7,8-Tetrafluoroquinoline; quinoline, 5,6,7,8-tetrafluoro-
• UNII-D6C9CK3JQC
• DTXSID00200780
• D6C9CK3JQC
• CCRIS 8777
• 5280-07-9

• Inchi： InChI=1S/C9H3F4N/c10-5-4-2-1-3-14-9(4)8(13)7(12)6(5)11/h1-3H
• InChI Key： GBIKQULWCDDCAV-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C(=C(C(=C2F)F)F)F)N=C1

Computed Properties

• Exact Mass: 201.02019
• Monoisotopic Mass: 201.020162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Experimental Properties

• Density: 1.505
• Boiling Point: 241.1°C at 760 mmHg
• Flash Point: 99.6°C
• Refractive Index: 1.543
• PSA: 12.89